Cas no 884495-03-8 (2-bromo-5-fluoropyridin-3-amine)

• Product Name: 2-bromo-5-fluoropyridin-3-amine
• CAS No: 884495-03-8
• MF: C₅H₄BrFN₂
• MW: 191.001063346863
• MDL: MFCD05662413
• CID: 69283
• PubChem ID: 40427367
• Update Time: 2025-11-01

2-bromo-5-fluoropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-5-fluoropyridine
• 2-Bromo-5-fluoropyridin-3-amine
• 3-AMINO-2-BROMO-5-FLUOROPYRIDINE,98
• 2-bromo-5-fluoro-3-pyridylamine
• 2-BROMO-5-FLUORO-3-AMINOPYRIDINE
• 2-BROMO-3-AMINO-5-FLUOROPYRIDINE
• 3-PYRIDINAMINE, 2-BROMO-5-FLUORO-
• PubChem1145
• QUZAKZBKMMUARE-UHFFFAOYSA-N
• SBB051843
• FCH849911
• LS20555
• LF10337
• AS04715
• VP10031
• PC48312
• 2-Bromo-5-fluoro-3-pyridinamine (ACI)
• DTXSID90654273
• SY030939
• CS-W015858
• 2-Bromo-5-fluoro-pyridin-3-amine
• MFCD05662413
• AKOS006295455
• AB21745
• 3-Amino-2-bromo-5-fluoropyridine, 97%
• AC-5163
• DB-030952
• EN300-105193
• J-508373
• SCHEMBL319244
• 884495-03-8
• TS-02690
• 2-bromo-5-fluoropyridin-3-amine

• MDL： MFCD05662413
• Inchi： 1S/C5H4BrFN2/c6-5-4(8)1-3(7)2-9-5/h1-2H,8H2
• InChI Key： QUZAKZBKMMUARE-UHFFFAOYSA-N
• SMILES： FC1C=C(N)C(Br)=NC=1

Computed Properties

• Exact Mass: 189.95400
• Monoisotopic Mass: 189.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.813
• Melting Point: 114-116 °C
• Boiling Point: 273.6℃ at 760 mmHg
• Flash Point: 119.3 oC
• Refractive Index: 1.604
• PSA: 38.91000
• LogP: 2.14660

2-bromo-5-fluoropyridin-3-amine Security Information

• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-bromo-5-fluoropyridin-3-amine

Professional Introduction to 2-bromo-5-fluoropyridin-3-amine (CAS No. 884495-03-8)

2-bromo-5-fluoropyridin-3-amine, with the chemical formula C₅H₅BrFN₂, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both bromine and fluorine substituents, make it an attractive scaffold for further functionalization and medicinal chemistry applications.

The bromo and fluoropyridine moieties in 2-bromo-5-fluoropyridin-3-amine contribute to its reactivity and potential utility in drug discovery. The bromine atom provides a handle for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Meanwhile, the fluorine atom can enhance metabolic stability and binding affinity to biological targets, making it a valuable component in medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the importance of 2-bromo-5-fluoropyridin-3-amine in the development of small-molecule inhibitors. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The amine group at the 3-position allows for further derivatization, enabling the creation of compounds with tailored pharmacological properties.

In the realm of agrochemicals, 2-bromo-5-fluoropyridin-3-amine has been explored as a precursor for novel pesticides and herbicides. Its structural motifs are reminiscent of natural products that exhibit potent biological activity against pests and weeds. By leveraging its reactivity, researchers have been able to design molecules that disrupt essential biological pathways in target organisms while maintaining high selectivity.

The pharmaceutical industry has also recognized the potential of 2-bromo-5-fluoropyridin-3-amine in addressing unmet medical needs. Its incorporation into drug candidates has led to promising results in preclinical studies. For example, derivatives of this compound have shown efficacy in inhibiting enzymes involved in viral replication, offering a potential therapeutic strategy against infectious diseases. Additionally, its ability to modulate neurotransmitter receptors has sparked interest in its application for treating neurological disorders.

From a synthetic chemistry perspective, 2-bromo-5-fluoropyridin-3-amine exemplifies the power of heterocyclic compounds as building blocks. The combination of bromine and fluorine substituents offers a balance between reactivity and stability, making it an ideal candidate for diverse chemical transformations. Techniques such as halogen exchange reactions and transition-metal-catalyzed processes have been employed to generate libraries of derivatives with unique properties.

The growing body of research on 2-bromo-5-fluoropyridin-3-amine underscores its significance as a chemical entity with broad applications. As synthetic methods continue to evolve, new opportunities for utilizing this compound will emerge, further solidifying its role in drug discovery and material science. The continued exploration of its derivatives promises to yield innovative solutions to complex biological challenges.

In conclusion, 2-bromo-5-fluoropyridin-3-amine (CAS No. 884495-03-8) is a multifaceted compound with immense potential in pharmaceutical and agrochemical research. Its structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. The ongoing studies highlight its importance in addressing critical health issues and improving agricultural productivity through innovative chemical solutions.